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Compound of Interest

Compound Name: 2-Chloro-6-nitropyridin-3-ol

CAS No.: 15206-27-6

Cat. No.: B3242520

Get Quote

An In-depth Technical Guide to the Characterization and Synthesis of 2-Chloro-6-nitropyridin-
3-ol

Executive Summary
2-Chloro-6-nitropyridin-3-ol (CAS: 15206-27-6) is a specialized heterocyclic intermediate

used primarily in the development of pharmaceutical scaffolds, particularly for kinase inhibitors

and antiviral agents. As a trisubstituted pyridine, its chemical behavior is governed by the

interplay between the electron-withdrawing nitro group, the directing hydroxyl group, and the

labile chlorine atom.

This guide addresses a common critical gap in the literature: the scarcity of standardized

physical property data for this specific isomer. While the 6-chloro-2-nitro isomer is more

frequently documented, the 2-chloro-6-nitro variant requires precise synthesis and

characterization protocols. This document provides a self-validating framework for its synthesis,

purification, and property determination.
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The physical properties of 2-Chloro-6-nitropyridin-3-ol are heavily influenced by its

substitution pattern. Unlike its methoxy-analog (2-chloro-6-methoxy-3-nitropyridine), the free

hydroxyl group at position 3 allows for significant intermolecular hydrogen bonding, raising the

melting point and altering solubility.

Table 1: Physical and Chemical Specifications
Property Value / Description Note

CAS Number 15206-27-6

Distinct from the benzoate

ester (15206-55-0) often

confused in search indices.

Molecular Formula C₅H₃ClN₂O₃

Molecular Weight 174.54 g/mol

Appearance
Yellow to Orange Crystalline

Solid

Typical of nitro-substituted

pyridinols.

Melting Point >150°C (Predicted)

Experimental data not

standardized in open literature.

See Protocol 4.1.

Boiling Point Decomposes

Predicted BP ~313°C, but

thermal decomposition (NO₂

release) occurs first.

pKa (Predicted) 4.8 – 5.5

Acidity enhanced by the para-

nitro group relative to the

hydroxyl.

Solubility DMSO, DMF, Methanol
Poor solubility in non-polar

solvents (Hexane, DCM).
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Critical Note on Isomerism: Researchers must distinguish this compound from 6-chloro-2-

nitropyridin-3-ol (CAS 887471-39-8). The target compound described here has the nitro group

at position 6 (para to the hydroxyl) and chlorine at position 2 (ortho to the hydroxyl).

Synthesis & Purification Context
The synthesis of 2-Chloro-6-nitropyridin-3-ol is non-trivial due to the directing effects of the

pyridine ring substituents. The most robust route involves the nitration of 2-chloro-3-pyridinol.

Mechanistic Insight
The hydroxyl group at position 3 is a strong ortho/para director.

Position 2 (Ortho): Blocked by Chlorine.

Position 4 (Ortho): Sterically hindered and electronically less favorable than position 6 in

acidic media.

Position 6 (Para): The primary site for electrophilic aromatic substitution (Nitration).

Synthesis Workflow (DOT Visualization)
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Figure 1: Electrophilic aromatic substitution pathway for the regioselective nitration of 2-chloro-

3-pyridinol.
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Experimental Methodologies
As a Senior Application Scientist, I recommend the following self-validating protocols. Since the

specific melting point is not widely published, Protocol 3.2 is mandatory for batch validation.

3.1 Synthesis Protocol: Nitration of 2-Chloro-3-pyridinol
Adapted from standard nitration procedures for electron-deficient heterocycles.

Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a dropping

funnel, and a thermometer. Place in an ice-salt bath (-5°C).

Solvent Charge: Add sulfuric acid (H₂SO₄, 98%, 40 mL).

Substrate Addition: Slowly add 2-chloro-3-pyridinol (10.0 g, 77.2 mmol) in small portions,

maintaining internal temperature <10°C. Stir until fully dissolved.

Nitration: Add fuming nitric acid (HNO₃, 5.5 mL) dropwise over 30 minutes. The exotherm

must be controlled; do not exceed 15°C.

Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4–6 hours.

Monitor by TLC (Mobile phase: 5% MeOH in DCM).

Quench: Pour the reaction mixture slowly onto 200 g of crushed ice with vigorous stirring.

The product should precipitate as a yellow solid.

Isolation: Filter the solid. Wash with cold water (3 x 50 mL) to remove residual acid.

Purification: Recrystallize from Ethanol/Water (1:1) or Acetonitrile to obtain the pure 2-
chloro-6-nitropyridin-3-ol isomer.

3.2 Melting Point Determination (Self-Validation)
Since literature values vary or are absent, you must establish the MP for your specific lot.

Instrument: Capillary Melting Point Apparatus (e.g., Stuart SMP30).

Ramp Rate: 10°C/min until 130°C, then 1°C/min.
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Expected Behavior: Look for a sharp melt transition. If the solid darkens/chars before

melting, it indicates decomposition (record as

).

Standard: Calibrate against Vanillin (MP 81-83°C) or Caffeine (MP 235-237°C) depending on

the observed range.

Applications in Drug Discovery
The 2-Chloro-6-nitropyridin-3-ol scaffold is a versatile "linchpin" intermediate.

Nucleophilic Aromatic Substitution (SɴAr): The chlorine at position 2 is highly activated by

the ortho-nitrogen and para-nitro group (though the nitro is at 6, it still exerts EWG influence).

It can be displaced by amines or alkoxides.

Reduction: The nitro group can be reduced to an amine (using Fe/NH₄Cl or H₂/Pd-C),

yielding 2-chloro-6-aminopyridin-3-ol, a precursor for bicyclic heterocycles like

oxazolopyridines.

Cross-Coupling: The C-Cl bond allows for Suzuki-Miyaura or Buchwald-Hartwig couplings,

enabling the attachment of complex aryl or heteroaryl groups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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